Cas no 1379296-00-0 (Ethyl 3-(aminomethyl)pentanoate)

• Product Name: Ethyl 3-(aminomethyl)pentanoate
• CAS No: 1379296-00-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5857572
• PubChem ID: 53932465
• Update Time: 2025-06-11

Ethyl 3-(aminomethyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(aminomethyl)pentanoate
• 1379296-00-0
• EN300-7199679
• AKOS017530381
• Ethyl 3-(aminomethyl)pentanoate

• Inchi： 1S/C8H17NO2/c1-3-7(6-9)5-8(10)11-4-2/h7H,3-6,9H2,1-2H3
• InChI Key： ISBKOWXZJOXYJM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(CN)CC)=O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-(aminomethyl)pentanoate

Comprehensive Guide to Ethyl 3-(aminomethyl)pentanoate (CAS No. 1379296-00-0): Properties, Applications, and Industry Insights

Ethyl 3-(aminomethyl)pentanoate (CAS No. 1379296-00-0) is a specialized organic compound gaining traction in pharmaceutical and fine chemical industries due to its unique structural features. This ester-amine hybrid molecule combines a pentanoate backbone with an aminomethyl functional group, making it valuable for synthetic modifications. Recent trends in peptide mimetics and bioactive intermediate synthesis have increased demand for such bifunctional building blocks, as evidenced by rising patent filings and research publications referencing this compound.

The compound's molecular formula C8H17NO2 and moderate polarity enable diverse applications. Analytical studies using HPLC-MS and NMR spectroscopy confirm its stability under standard storage conditions (typically 2-8°C in inert atmosphere). Industry professionals frequently search for "Ethyl 3-(aminomethyl)pentanoate synthesis" and "CAS 1379296-00-0 suppliers," reflecting growing commercial interest. Its dual reactivity (through both ester and amine groups) allows for sequential derivatization, a property particularly useful in combinatorial chemistry approaches.

In pharmaceutical contexts, researchers value 1379296-00-0 as a precursor for neurologically active compounds. The aminomethyl moiety facilitates hydrogen bonding interactions critical for blood-brain barrier penetration, while the ethyl ester group provides metabolic stability. Current Good Manufacturing Practice (cGMP) compliant batches are available for preclinical studies, addressing the industry's need for high-purity intermediates. Recent publications highlight its use in developing GABA analogues and enzyme inhibitors, aligning with therapeutic trends in CNS disorders.

From a synthetic chemistry perspective, the compound's reactivity profile enables multiple transformation pathways. The primary amine can undergo acylation, reductive amination, or urea formation, while the ester group participates in hydrolysis, transesterification, or reduction reactions. Process chemists often search for "selective protection of Ethyl 3-(aminomethyl)pentanoate" and "scale-up procedures for 1379296-00-0," indicating practical industrial applications. Recent process optimization studies demonstrate atom-economical routes with >85% yields using continuous flow chemistry techniques.

Quality control protocols for CAS 1379296-00-0 typically involve chiral HPLC analysis to verify enantiopurity (when applicable) and KF titration for moisture content. The compound's logP value (~1.2) and water solubility (>50 mg/mL) make it suitable for various formulation approaches. Emerging applications in bioconjugation chemistry and prodrug development have further expanded its utility, with particular interest in "spacer molecules for antibody-drug conjugates" and "esterase-activated prodrugs."

Environmental and safety assessments of Ethyl 3-(aminomethyl)pentanoate show favorable profiles compared to traditional amine intermediates. Its low volatility (vapor pressure <0.01 mmHg at 25°C) and biodegradability (OECD 301D >60% in 28 days) align with green chemistry principles. These characteristics respond to growing industry searches for "sustainable amine derivatives" and "eco-friendly synthetic blocks." Storage recommendations typically suggest argon atmosphere protection to prevent oxidative degradation during long-term preservation.

The commercial landscape for 1379296-00-0 features both bulk manufacturing and custom synthesis options. Pricing trends reflect increasing scale-up efficiency, with kilogram-scale prices decreasing ~15% year-over-year since 2020. Current research focuses on developing heterogeneous catalytic systems for its production, addressing demands for "metal-free synthetic routes" in regulatory-sensitive applications. Analytical method development continues to evolve, with recent UHPLC-UV methods achieving <0.5% impurity detection limits.

Future directions for this compound include exploration in biomaterials science (particularly amino acid-modified polymers) and diagnostic reagent development. Its structural features enable incorporation into smart delivery systems responsive to enzymatic triggers. The scientific community's growing interest is evidenced by increasing citations in medicinal chemistry publications and expansion of structure-activity relationship (SAR) studies utilizing this versatile intermediate.